Cas no 54495-63-5 ( )

• Product Name: &nbsp
• CAS No: 54495-63-5
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 941570
• PubChem ID: 272941
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,4-trichloro-5-(2-nitrophenoxy)benzene
• AC1L6SI2
• AC1Q3QTF
• AR-1B5411
• CTK5A1297
• KST-1B5368
• MolPort-005-901-788
• NSC117742
• T0501-8441
• NSC-117742
• DTXSID10297747
• 54495-63-5
• Z31258820
• AKOS034156677
• UPCMLD0ENAT0400-1798:001
•  

• Inchi： 1S/C12H6Cl3NO3/c13-7-5-9(15)12(6-8(7)14)19-11-4-2-1-3-10(11)16(17)18/h1-6H
• InChI Key： JCXKLTSJTFQHCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC1C=CC=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.94148
• Monoisotopic Mass: 316.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.533
• Boiling Point: 382.1°C at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.63
• PSA: 52.37
• LogP: 5.87050